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Introduction: A Versatile Tool for Bioorthogonal
Chemistry
BDP FL-PEG4-TCO is a meticulously engineered fluorescent probe designed for advanced

bioorthogonal labeling and cellular imaging.[1] Its structure is a triad of functional components:

a high-performance BODIPY™ FL (BDP FL) fluorophore, a hydrophilic tetraethylene glycol

(PEG4) spacer, and a highly reactive trans-cyclooctene (TCO) group.[1][2] This combination

provides a powerful tool for researchers to fluorescently tag biomolecules in complex biological

systems, including living cells, with high specificity and minimal perturbation of native

processes.[1][3]

The core utility of BDP FL-PEG4-TCO lies in its TCO moiety, which participates in the inverse-

electron-demand Diels-Alder (iEDDA) cycloaddition, a type of "click chemistry" reaction.[2][3]

This reaction is exceptionally fast and specific with a tetrazine (Tz) partner, proceeding rapidly

under physiological conditions without the need for a cytotoxic copper catalyst.[1][3]
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The BDP FL dye offers significant advantages over traditional fluorophores like fluorescein,

boasting superior photostability, a high fluorescence quantum yield, and fluorescence that is

largely insensitive to pH and solvent polarity.[2][4][5] The PEG4 linker enhances the probe's

aqueous solubility and provides a spatial arm to reduce steric hindrance between the dye and

the target biomolecule.[1][2][6] These features make BDP FL-PEG4-TCO an invaluable

reagent for a wide array of applications, including live-cell imaging, super-resolution

microscopy, and the development of advanced therapeutics like Antibody-Drug Conjugates

(ADCs) and Proteolysis Targeting Chimeras (PROTACs).[1][2][7]

Core Properties and Quantitative Data
The performance of a fluorescent probe is defined by its physicochemical and spectroscopic

properties. BDP FL-PEG4-TCO is characterized by its bright, photostable fluorescence and the

rapid kinetics of its bioorthogonal reaction.

Table 1: Physicochemical and Spectroscopic Properties
of BDP FL-PEG4-TCO

Property Value Reference(s)

Molecular Formula C₃₃H₄₉BF₂N₄O₇ [1][8][9]

Molecular Weight 662.6 g/mol [1][8][9]

Excitation Maximum (λex) 503 nm [1][4][9]

Emission Maximum (λem) 509 nm [1][4][9]

Molar Extinction Coefficient (ε) ~80,000 - 92,000 M⁻¹cm⁻¹ [1][4][10]

Fluorescence Quantum Yield

(Φ)
~0.9 - 0.97 [1][4][10]

Solubility
Soluble in DMSO, DMF, DCM;

low in water
[1][9]

Storage -20°C, protected from light [1][9]

Table 2: Bioorthogonal Reaction Kinetics Comparison
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Feature BDP FL-PEG4-TCO
Alternative (e.g.,
DBCO-Azide)

Reference(s)

Click Chemistry

Reaction

TCO-tetrazine

(iEDDA)
DBCO-azide (SPAAC) [1]

Reaction Kinetics (k₂) ~10³ - 10⁶ M⁻¹s⁻¹ ~0.1 - 1.0 M⁻¹s⁻¹ [1][11]

Catalyst Required No No [3]

Mechanism of Action: The TCO-Tetrazine Ligation
The labeling strategy using BDP FL-PEG4-TCO is based on the highly efficient and

bioorthogonal TCO-tetrazine ligation.[12] This reaction is an inverse-electron-demand Diels-

Alder [4+2] cycloaddition between the strained TCO ring and an electron-deficient tetrazine.[11]

[12] The reaction proceeds to form a stable dihydropyridazine covalent bond, releasing nitrogen

gas as the sole byproduct.[11][12] This process is exceptionally fast and occurs specifically

between the TCO and tetrazine groups, even in the complex milieu of a living cell, without

interfering with native biological processes.[1][3]

The typical workflow is a two-step process:

Pre-targeting: The biological molecule of interest (e.g., a protein, antibody, or glycan) is first

functionalized with a tetrazine moiety.[1][3]

Labeling: The system is then treated with BDP FL-PEG4-TCO. The TCO group on the probe

rapidly "clicks" with the tetrazine tag on the target molecule, rendering it fluorescent.[1]
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Mechanism of TCO-Tetrazine Ligation

Step 1: Pre-Targeting

Step 2: Fluorescent Labeling

Biomolecule
(e.g., Protein, Antibody)

Tetrazine (Tz)
Reactive Group

Functionalization

BDP FL-PEG4-TCO

Fluorescently Labeled
Biomolecule

Covalent Bond Formation
(+ N2 gas)

iEDDA Click Reaction
(Rapid & Specific)

Click to download full resolution via product page

Mechanism of the two-step bioorthogonal labeling reaction.

Applications in Biological Research and Drug
Development
The unique properties of BDP FL-PEG4-TCO make it a valuable tool across multiple research

disciplines.

Live-Cell Imaging of Protein Dynamics: By tagging specific proteins with a tetrazine group

(e.g., via genetic code expansion or enzymatic labeling), researchers can use BDP FL-
PEG4-TCO to track protein localization, trafficking, and turnover in real-time with a high

signal-to-noise ratio.[1][7]

Antibody-Drug Conjugate (ADC) Development: The probe is used to study the cellular

uptake, trafficking, and payload release of ADCs.[1][7] By labeling an ADC, its journey from

receptor binding to lysosomal degradation can be visualized, providing critical data for

optimizing ADC design.[7]
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PROTAC Development: BDP FL-PEG4-TCO can be incorporated as a fluorescent linker in

Proteolysis Targeting Chimeras (PROTACs).[1][2] This allows for the direct visualization of

PROTAC uptake and localization, and aids in assays to confirm the formation of the crucial

ternary complex between the target protein, the PROTAC, and an E3 ubiquitin ligase.[2][7]

[13]

High-Resolution Microscopy: The brightness and photostability of the BDP FL fluorophore

are well-suited for advanced imaging techniques, including super-resolution microscopy,

enabling visualization of cellular structures with greater detail.[1]

In Vivo Pre-targeting: In animal models, a tetrazine-modified antibody can be administered

first. After it has localized to the target tissue and cleared from circulation, the smaller, rapidly

clearing BDP FL-PEG4-TCO is injected, which then binds to the antibody, resulting in a high-

contrast fluorescent signal at the target site.[6]

Experimental Protocols
The following are generalized protocols for the use of BDP FL-PEG4-TCO. Optimization is

recommended for specific cell types and target molecules.

Protocol 1: General Live-Cell Protein Labeling
This protocol assumes cells are expressing a protein of interest that has been tagged with a

tetrazine moiety.

Materials:

Cells expressing a tetrazine-tagged protein, cultured on imaging-grade dishes.

BDP FL-PEG4-TCO stock solution (e.g., 1 mM in anhydrous DMSO).

Complete cell culture medium, pre-warmed to 37°C.

Phosphate-Buffered Saline (PBS), pre-warmed.
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Preparation of Labeling Medium: Prepare a working solution of BDP FL-PEG4-TCO by

diluting the DMSO stock solution into pre-warmed complete cell culture medium. A typical

final concentration is 1-5 µM.[3] It is crucial to perform a dose-response curve to determine

the optimal, non-toxic concentration for your specific cell line. The final DMSO concentration

should not exceed 0.1%.[1]

Cell Labeling: Remove the existing medium from the cultured cells and gently add the BDP
FL-PEG4-TCO labeling medium.

Incubation: Incubate the cells for 15-30 minutes at 37°C in a CO₂ incubator, protected from

light.[1]

Washing: Aspirate the labeling medium and wash the cells three times with pre-warmed PBS

or complete medium to remove unbound probe. This step is critical for achieving a high

signal-to-noise ratio.[1]

Imaging: Add fresh, pre-warmed medium or an appropriate imaging buffer to the cells. Image

immediately using a fluorescence microscope equipped with standard FITC/GFP filter sets

(e.g., Excitation: 488 nm, Emission: 500-550 nm).[1]

Protocol 2: Labeling a Tetrazine-Modified Antibody
This protocol describes the "click" reaction between a pre-existing tetrazine-modified antibody

(Tet-Ab) and BDP FL-PEG4-TCO.

Materials:

Tetrazine-modified antibody in an amine-free buffer (e.g., PBS).

BDP FL-PEG4-TCO stock solution (10 mM in anhydrous DMSO).

Reaction buffer (e.g., PBS, pH 7.4).

Desalting spin column for purification.
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Reactant Preparation: Dilute the Tet-Ab to a concentration of 1-5 mg/mL in the reaction

buffer.

Ligation Reaction: Add a slight molar excess (e.g., 1.5 to 3-fold) of BDP FL-PEG4-TCO from

the stock solution to the antibody solution.[12]

Incubation: Incubate the reaction for 30-60 minutes at room temperature with gentle mixing,

protected from light.[12] For less concentrated solutions, the reaction time can be extended.

Purification: Remove the excess, unreacted BDP FL-PEG4-TCO using a desalting spin

column equilibrated with the desired storage buffer (e.g., PBS).[3]

Confirmation: The labeled antibody conjugate is now ready for use. Labeling efficiency can

be determined spectrophotometrically if desired.

Mandatory Visualizations: Workflows and Pathways
General Experimental Workflow for Live-Cell Imaging
The following diagram illustrates the typical workflow for a live-cell imaging experiment using

BDP FL-PEG4-TCO to label a tetrazine-modified target protein.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b15541584/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-bdp-fl-peg4-tco-in-biological-research
https://www.benchchem.com/pdf/A_Step_by_Step_Guide_to_TCO_Tetrazine_Ligation_for_Protein_Labeling.pdf
https://www.benchchem.com/pdf/A_Step_by_Step_Guide_to_TCO_Tetrazine_Ligation_for_Protein_Labeling.pdf
https://www.benchchem.com/product/b15541584/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-bdp-fl-peg4-tco-in-biological-research
https://www.benchchem.com/pdf/Application_Note_High_Efficiency_Cell_Labeling_Using_Tetrazine_TCO_Ligation.pdf
https://www.benchchem.com/product/b15541584/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-bdp-fl-peg4-tco-in-biological-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541584?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Live-Cell Imaging
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A typical workflow for live-cell imaging experiments.
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Signaling Pathway Visualization: PROTAC Mechanism of
Action
BDP FL-PEG4-TCO is used to create fluorescent PROTACs to study their mechanism, which

hijacks the Ubiquitin-Proteasome System. The diagram below outlines this pathway.

PROTAC Mechanism of Action
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The ubiquitin-proteasome pathway hijacked by PROTACs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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